Cas no 186418-15-5 (6-azaspiro[2.6]nonane)

• Product Name: 6-azaspiro[2.6]nonane
• CAS No: 186418-15-5
• MF: C₈H₁₅N
• MW: 125.211402177811
• MDL: MFCD22071488
• CID: 4625471
• PubChem ID: 82418838
• Update Time: 2025-08-05

6-azaspiro[2.6]nonane Chemical and Physical Properties

Names and Identifiers

• 6-azaspiro[2.6]nonane

• MDL： MFCD22071488
• Inchi： 1S/C8H15N/c1-2-8(3-4-8)5-7-9-6-1/h9H,1-7H2
• InChI Key： SUKDJGHHYOXCIW-UHFFFAOYSA-N
• SMILES： C1C2(CCCNCC2)C1

Additional information on 6-azaspiro[2.6]nonane

6-Azaspiro[2.6]Nonane: A Comprehensive Overview

6-Azaspiro[2.6]Nonane is a unique organic compound with the CAS registry number 186418-15-5. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. In the case of 6-azaspiro[2.6]nonane, the spiro atom is nitrogen, making it a nitrogen-containing spiro compound. The structure consists of a six-membered ring fused to a two-membered ring, with the nitrogen atom at the spiro position. This configuration imparts unique chemical and physical properties to the compound, making it an interesting subject for research in various fields.

The synthesis of 6-azaspiro[2.6]nonane has been explored through various methodologies, including cycloaddition reactions and ring-closing metathesis. Recent studies have focused on optimizing these methods to achieve higher yields and better control over the stereochemistry of the product. For instance, researchers have employed transition metal catalysts, such as ruthenium-based catalysts, to facilitate the formation of the spiro structure. These advancements have not only improved the synthetic efficiency but also opened new avenues for exploring similar nitrogen-containing spiro compounds.

One of the most intriguing aspects of 6-azaspiro[2.6]nonane is its potential application in drug discovery. The nitrogen atom at the spiro position can act as a hydrogen bond donor or acceptor, which is a desirable property in bioactive molecules. Recent computational studies have demonstrated that 6-azaspiro[2.6]nonane derivatives can bind to various protein targets with high affinity, suggesting their potential as lead compounds for therapeutic agents. For example, researchers have investigated their ability to inhibit enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and beta-secretase.

In addition to its biological applications, 6-azaspiro[2.6]nonane has also been studied for its role in materials science. The rigid and strained structure of this compound makes it an attractive candidate for designing novel materials with unique mechanical or electronic properties. Recent experiments have shown that incorporating 6-azaspiro[2.6]nonane into polymer networks can enhance their mechanical strength and thermal stability. These findings highlight its potential as a building block for advanced materials.

The chemical reactivity of 6-azaspiro[2.6]nonane is another area of active research. Due to the electron-withdrawing nature of the nitrogen atom and the strain in the two-membered ring, this compound exhibits unusual reactivity towards electrophiles and nucleophiles. Researchers have exploited this reactivity to develop novel synthetic pathways for complex molecules. For instance, recent studies have demonstrated that 6-azaspiro[2.6]nonane can undergo [2+4] cycloaddition reactions with dienes under mild conditions, leading to highly functionalized products.

From an environmental perspective, understanding the degradation pathways of 6-azaspiro[2.6]nonane is crucial for assessing its ecological impact. Recent investigations have revealed that this compound undergoes hydrolytic cleavage under acidic or basic conditions, leading to the formation of simpler nitrogen-containing compounds. These findings are important for designing sustainable synthetic routes and minimizing environmental hazards associated with its production and use.

In conclusion, 6-azaspiro[2.6]nonane (CAS No: 186418-15-5) is a versatile compound with significant potential in various scientific disciplines. Its unique structure, reactivity, and functional properties make it an invaluable tool for researchers in chemistry, biology, and materials science. As ongoing studies continue to uncover new applications and insights into its behavior, 6-azaspiro[2.6]nonane is poised to play an increasingly important role in both academic research and industrial applications.